Cas no 1616403-02-1 (4-[4-(chloromethyl)phenyl]morpholine hydrochloride)

• Product Name: 4-[4-(chloromethyl)phenyl]morpholine hydrochloride
• CAS No: 1616403-02-1
• MF: C₁₁H₁₅Cl₂NO
• MW: 248.148901224136
• CID: 4609248
• Update Time: 2025-06-11

4-[4-(chloromethyl)phenyl]morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[4-(chloromethyl)phenyl]morpholine hydrochloride

• Inchi： 1S/C11H14ClNO.ClH/c12-9-10-1-3-11(4-2-10)13-5-7-14-8-6-13;/h1-4H,5-9H2;1H
• InChI Key： XQKCIBWTCRJGLE-UHFFFAOYSA-N
• SMILES： C(C1C=CC(N2CCOCC2)=CC=1)Cl.Cl

Additional information on 4-[4-(chloromethyl)phenyl]morpholine hydrochloride

Professional Introduction to 4-[4-(chloromethyl)phenyl]morpholine hydrochloride (CAS No. 1616403-02-1)

4-[4-(chloromethyl)phenyl]morpholine hydrochloride, with the chemical abstracts service number (CAS No.) 1616403-02-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a morpholine core and a chloromethyl-substituted phenyl group, has garnered attention due to its potential applications in drug discovery and development. The unique structural attributes of this molecule make it a valuable candidate for further exploration in various therapeutic areas.

The< strong> morpholine ring in 4-[4-(chloromethyl)phenyl]morpholine hydrochloride contributes to its pharmacological profile by providing a favorable balance of lipophilicity and solubility. Morpholine derivatives are well-documented for their role in enhancing the bioavailability and metabolic stability of drug molecules. The presence of the< strong> chloromethyl group on the phenyl ring introduces reactivity that can be exploited in synthetic chemistry, enabling further functionalization and the development of novel derivatives with tailored properties.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. The< strong> 4-[4-(chloromethyl)phenyl]morpholine hydrochloride structure presents an intriguing framework for such applications. Its ability to interact with biological targets through both hydrophobic and hydrogen bonding interactions makes it a promising candidate for designing molecules with high specificity and affinity.

One of the most compelling aspects of 4-[4-(chloromethyl)phenyl]morpholine hydrochloride is its potential in the field of oncology. Preclinical studies have demonstrated that morpholine derivatives can exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The< strong> chloromethyl moiety provides a handle for further derivatization, allowing researchers to optimize potency and selectivity against specific cancer-related targets. For instance, modifications to the phenyl ring or the morpholine nitrogen could enhance binding interactions with target proteins, leading to more effective therapeutic outcomes.

The< strong> pharmacokinetic properties of 4-[4-(chloromethyl)phenyl]morpholine hydrochloride are also of great importance. Studies have shown that morpholine-containing compounds often exhibit favorable pharmacokinetic profiles, including good oral bioavailability and reduced clearance rates. These characteristics are crucial for developing drugs that can be administered orally with minimal dosing frequency. Additionally, the< strong> hydrochloride form enhances solubility, which is essential for formulation development and ensuring adequate drug delivery to target tissues.

In addition to oncology, 4-[4-(chloromethyl)phenyl]morpholine hydrochloride has shown promise in other therapeutic areas. For example, it has been investigated as a potential treatment for neurological disorders due to its ability to cross the blood-brain barrier. The< strong> morpholine ring's structural flexibility allows it to interact with a wide range of biological targets, making it a versatile scaffold for drug design.

The synthesis of 4-[4-(chloromethyl)phenyl]morpholine hydrochloride involves several key steps that highlight its synthetic accessibility while maintaining high purity standards. The introduction of the< strong> chloromethyl group requires careful control to prevent unwanted side reactions, while the subsequent formation of the morpholine ring necessitates optimal reaction conditions to ensure regioselectivity and yield.

In conclusion, 4-[4-(chloromethyl)phenyl]morpholine hydrochloride (CAS No. 1616403-02-1) is a compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for further exploration in various therapeutic areas. As research continues to uncover new biological targets and synthetic strategies, compounds like this one will play a crucial role in advancing our understanding of drug action and improving patient care.